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Compound of Interest

Compound Name: Benzyl but-3-ynylcarbamate

Cat. No.: B136620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl but-3-ynylcarbamate, a
molecule of interest in organic synthesis and medicinal chemistry. Due to the limited availability
of data for the specific isomer Benzyl but-3-yn-1-ylcarbamate, this guide also includes
information on the closely related isomer, Benzyl but-3-yn-2-ylcarbamate, for comparative
purposes.

Chemical Identity and Properties

While a specific CAS number for Benzyl but-3-yn-1-ylcarbamate is not readily available in
public databases, the CAS number for the isomeric Benzyl but-3-yn-2-ylcarbamate is 1393576-
61-8[1]. The properties of these compounds are predicted based on their structures.

Table 1: Physicochemical Properties
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Benzyl but-3-yn-1- Benzyl but-3-yn-2-
Property .

ylcarbamate (Predicted) ylcarbamate[1]
CAS Number Not available 1393576-61-8
Molecular Formula C12H13NO2 C12H13NO2
Molecular Weight 203.24 g/mol 203.24 g/mol
Boiling Point ~330 °C 331.0£35.0 °C
Density ~1.1 g/cm3 1.100+0.06 g/cm3

Synthesis and Experimental Protocols

The synthesis of Benzyl but-3-ynylcarbamate can be achieved through several established
methods for carbamate formation. A common approach involves the reaction of but-3-yn-1-
amine with benzyl chloroformate in the presence of a base to neutralize the HCI byproduct.

General Experimental Protocol: Synthesis of Benzyl but-3-yn-1-ylcarbamate

This protocol describes a general procedure for the synthesis of Benzyl but-3-yn-1-
ylcarbamate.

Materials:

e But-3-yn-1-amine

e Benzyl chloroformate

¢ Anhydrous dichloromethane (DCM)

o Triethylamine (or another suitable base)

e Saturated aqueous sodium bicarbonate solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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» Standard laboratory glassware and equipment
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve but-3-yn-1-amine in anhydrous DCM. Add
a slight molar excess of triethylamine to the solution.

» Addition of Benzyl Chloroformate: Cool the mixture in an ice bath. Add benzyl chloroformate
dropwise to the stirred solution.

o Reaction: Allow the reaction to warm to room temperature and stir for several hours until
completion, which can be monitored by thin-layer chromatography (TLC).

o Workup: Quench the reaction with water. Separate the organic layer and wash it sequentially
with saturated aqueous sodium bicarbonate solution and brine.

« |solation: Dry the organic layer over anhydrous MgSOQa, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

 Purification: The crude Benzyl but-3-yn-1-ylcarbamate can be purified by column
chromatography on silica gel.

Diagram 1: Synthesis Workflow
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Caption: A general workflow for the synthesis of Benzyl but-3-ynylcarbamate.

Role in Drug Discovery and Development
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Carbamate moieties are present in numerous pharmaceuticals and are considered important
functional groups in medicinal chemistry. They can act as bioisosteres of amides and esters,
often with improved metabolic stability. The butynyl group can also be of interest as it can
participate in various biological interactions or serve as a reactive handle for further chemical
modifications, such as in click chemistry.

While the specific biological activity of Benzyl but-3-ynylcarbamate is not widely reported,
compounds with similar structural features have been investigated for a range of therapeutic
applications.

Hypothetical Signaling Pathway Involvement

Given the prevalence of carbamates in enzyme inhibitors, one could hypothesize that Benzyl
but-3-ynylcarbamate might act as an inhibitor of a hydrolase enzyme, for example, a serine
hydrolase. The carbamate could acylate the active site serine residue, leading to reversible or
irreversible inhibition.

Diagram 2: Hypothetical Enzyme Inhibition Pathway
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Caption: Hypothetical inhibition of a serine hydrolase by Benzyl but-3-ynylcarbamate.

Conclusion

Benzyl but-3-ynylcarbamate represents a molecule with potential for applications in synthetic
and medicinal chemistry. While specific experimental data for the 1-yl isomer is scarce,
established synthetic routes for carbamates can be readily applied for its preparation. Further
research is warranted to fully elucidate its physicochemical properties and biological activities
to assess its potential in drug development and other scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl but-3-
ynylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136620#cas-number-for-benzyl-but-3-ynylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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